N-(4-chlorobenzyl)-N'-ethylthiourea

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-ethylthiourea
• InChI: InChI=1S/C10H13ClN2S/c1-2-12-10(14)13-7-8-3-5-9(11)6-4-8/h3-6H,2,7H2,1H3,(H2,12,13,14)
• InChI Key: UWZZUKMOHNJNEX-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NCC1=CC=C(C=C1)Cl
• Molecular Formula: C10H13ClN2S
• Molecular Weight: 228.74 g/mol

Description

N-(4-chlorobenzyl)-N'-ethylthiourea is a useful research compound. Its molecular formula is C10H13ClN2S and its molecular weight is 228.74 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 228.0487973 g/mol and the complexity rating of the compound is 179. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Detection in Biological Samples

N-(4-chlorobenzyl)-N'-ethylthiourea and its derivatives have been studied for their presence and effects in biological samples. Fustinoni et al. (2005) described a method for determining ethylenethiourea (ETU), a major metabolite of ethylenebisdithiocarbamate pesticides, in human urine using gas chromatography-mass spectrometry. This method demonstrates the relevance of ETU detection in monitoring exposure to certain pesticides (Fustinoni et al., 2005).

Pharmacological Effects

Research by Shearer et al. (1997) on substituted N-phenylisothiourea derivatives, including this compound, highlighted their potent inhibitory effects on human nitric oxide synthase, with selectivity for neuronal isoforms. This indicates potential therapeutic applications in conditions involving nitric oxide synthesis (Shearer et al., 1997).

Stability and Complex Formation

Jamoliddinov et al. (2021) studied the stability of Re(V) complexes with N-ethylthiourea, which could offer insights into the behavior of similar complexes involving this compound under varying temperatures. This research is relevant to understanding the chemical behavior and potential applications of these complexes (Jamoliddinov et al., 2021).

Application in Detection of Heavy Metals

Schuster and Šandor (1996) explored N-Dansyl-N'-ethylthiourea for the fluorometric detection of heavy metal ions. Their work suggests the potential use of similar compounds, like this compound, in the detection and measurement of heavy metals, which is crucial in environmental monitoring and public health (Schuster & Šandor, 1996).

Synthesis and Structural Analysis

Klika et al. (2002) conducted research on the synthesis of 2‐Imino‐1,3‐thiazolidin‐4‐ones by treating N‐(Anthracen‐9‐yl)‐N′‐ethylthiourea with bromoacetic acid derivatives. This study contributes to the understanding of the synthetic pathways and structural characteristics of this compound and its analogs, potentially guiding further chemical applications (Klika et al., 2002).

Biomedical Implications

Sanina et al. (2017) examined the effects of a NO-donor iron nitrosyl complex with N-ethylthiourea ligand on different cell lines, including its selective toxicity to glioma A172 cells. This highlights a potential avenue for the use of this compound in cancer research or therapy, given its structural similarity (Sanina et al., 2017).